methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate
Overview
Description
Methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate, also known as MDBC, is a novel compound with a wide range of potential applications in the scientific research field. MDBC is a derivative of the naturally occurring compound oxolane, which is a five-membered cyclic ether. The addition of the 3,5-dichlorobenzoyl group to the oxolane ring system gives MDBC its unique properties, which makes it an attractive option for a variety of research applications. In
Mechanism of Action
Methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate is a highly reactive compound and its mechanism of action is not fully understood. However, it is believed that the 3,5-dichlorobenzoyl group on the oxolane ring system is responsible for its reactivity. This group is capable of forming covalent bonds with other compounds, which allows it to participate in various chemical reactions. Additionally, the oxolane ring system is capable of forming hydrogen bonds with other compounds, which further enhances its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate have not yet been fully studied. However, it is believed that methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate has the potential to interact with various biological molecules, such as proteins and DNA. This interaction could potentially lead to changes in the structure and function of the molecules, which could result in a variety of physiological effects. Additionally, methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate has the potential to act as an inhibitor of certain enzymes, which could lead to changes in metabolic pathways and other biochemical processes.
Advantages and Limitations for Lab Experiments
Methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate is a highly reactive compound and its use in laboratory experiments can be advantageous in several ways. First, it is relatively easy to synthesize and can be used in a variety of reactions. Secondly, its reactivity allows it to be used in the synthesis of various compounds, including pharmaceuticals and organic compounds. Lastly, its ability to interact with biological molecules could lead to the discovery of new biochemical pathways and physiological effects.
However, methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate also has certain limitations when used in laboratory experiments. First, its reactivity can lead to the formation of unwanted by-products, which can interfere with the desired reaction. Secondly, its reactivity can also make it difficult to control the reaction conditions, which can lead to inconsistent results. Finally, its potential to interact with biological molecules could lead to unintended side effects, which could be harmful to the experiment.
Future Directions
Methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate has a wide range of potential applications in the scientific research field, and there are a number of potential future directions that could be explored. For example, further research could be conducted to better understand its mechanism of action and its potential biochemical and physiological effects. Additionally, further research could be conducted to explore its potential uses in the synthesis of various compounds, such as pharmaceuticals and organic compounds. Furthermore, research could be conducted to explore its potential as an inhibitor of certain enzymes and its potential to interact with biological molecules. Finally, further research could be conducted to explore its potential as a catalyst in various chemical reactions.
Synthesis Methods
The synthesis of methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate is relatively straightforward and can be achieved in several steps. The first step involves the reaction of 3-chloro-5-chloromethylbenzaldehyde and oxalyl chloride in the presence of pyridine to form the intermediate 3-chloro-5-chloromethyloxolane-3-carboxylic acid. This intermediate is then reacted with methyl iodide to form the desired product, methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate. The reaction is usually carried out at room temperature and can be completed in several hours.
Scientific Research Applications
Methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate has a wide range of potential applications in scientific research. It has been used in the synthesis of various compounds, such as 1,2,3-trichlorobenzene and 1,2-dichlorobenzene. It has also been used as a reagent in the synthesis of various pharmaceuticals, such as antibiotics and antifungal agents. Additionally, methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate has been used as a catalyst in the synthesis of various organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate involves the reaction of 3,5-dichlorobenzoyl chloride with oxolane-3-carboxylic acid, followed by esterification with methanol using a suitable catalyst.", "Starting Materials": [ "3,5-dichlorobenzoyl chloride", "oxolane-3-carboxylic acid", "methanol", "catalyst" ], "Reaction": [ "Step 1: 3,5-dichlorobenzoyl chloride is reacted with oxolane-3-carboxylic acid in the presence of a suitable solvent and base to form methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate.", "Step 2: The resulting product from step 1 is then esterified with methanol in the presence of a suitable catalyst to form the final product, methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate." ] } | |
CAS RN |
2763779-71-9 |
Product Name |
methyl 3-(3,5-dichlorobenzoyl)oxolane-3-carboxylate |
Molecular Formula |
C13H12Cl2O4 |
Molecular Weight |
303.1 |
Purity |
95 |
Origin of Product |
United States |
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